Cas no 130468-56-3 (Pentanamide,4,4'-(1,2-diazenediyl)bis[4-cyano-N,N-dioctadecyl-)

• Product Name: Pentanamide,4,4'-(1,2-diazenediyl)bis[4-cyano-N,N-dioctadecyl-
• CAS No: 130468-56-3
• Molecular Formula: C₈₄H₁₆₂N₆O₂
• Molecular Weight: 1288.22410535812
• CID: 226936

Pentanamide,4,4'-(1,2-diazenediyl)bis[4-cyano-N,N-dioctadecyl- Properties

Names and Identifiers

• DODA 501
• Pentanamide, 4,4'-(1,2-diazenediyl)bis[4-cyano-N,N-dioctadecyl-

• InChIKey： IURBWXWZAMPXJX-UHFFFAOYSA-N
• Inchi： 1S/C84H162N6O2/c1-7-11-15-19-23-27-31-35-39-43-47-51-55-59-63-67-75-89(76-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-2)81(91)71-73-83(5,79-85)87-88-84(6,80-86)74-72-82(92)90(77-69-65-61-57-53-49-45-41-37-33-29-25-21-17-13-9-3)78-70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-4/h7-78H2,1-6H3
• SMILES： N(C(C#N)(C)CCC(N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)=O)=NC(C#N)(C)CCC(N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1287.27686

Experimental Properties

• PSA: 112.92
• Boiling Point: 1081.2±65.0 °C(Predicted)
• pka: -0.35±0.70(Predicted)
• Density: 0.91±0.1 g/cm3(Predicted)